Cas no 141847-13-4 (Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester)

• Product Name: Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester
• CAS No: 141847-13-4
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 228124
• PubChem ID: 6436451
• Update Time: 2025-04-19

Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester
• 3-(2-methylpropoxycarbonyl)pentadec-4-enoate
• A mixture of: isobutyl hydrogen 2-(α-2,4,6-trimethylnon-2-enyl)succinate isobutyl hydrogen 2-(-2,4,6-trimetyhylnon-2-enyl)succinate
• (8E)-2-[2-(2-methylpropoxy)-2-oxoethyl]tetradec-8-enoic acid
• Butanedioic acid, 2-(dodecen-1-yl)-, mono(2-methylpropyl) ester
• (E)-2-[2-(2-methylpropoxy)-2-oxoethyl]tetradec-8-enoic acid
• 141847-13-4
• EC 410-720-0
• DTXSID801014785

• Inchi： 1S/C20H36O4/c1-4-5-6-7-8-9-10-11-12-13-14-18(20(22)23)15-19(21)24-16-17(2)3/h8-9,17-18H,4-7,10-16H2,1-3H3,(H,22,23)/b9-8+
• InChI Key： CTQNIJLFRBJWKZ-CMDGGOBGSA-N
• SMILES： O(CC(C)C)C(CC(C(=O)O)CCCCC/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 340.26135963g/mol
• Monoisotopic Mass: 340.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 63.6Ų

Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester Security Information

• Hazard Category Code： 41-51/53
• Safety Instruction： 26-39-61
• Hazardous Material Identification：